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Standard Methods for Oxacillin Susceptibility
Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two standard methods of oxacillin
susceptibility testing: disk diffusion and broth microdilution. Accurate determination of oxacillin
susceptibility is crucial for the identification of methicillin-resistant Staphylococcus aureus
(MRSA) and other oxacillin-resistant staphylococci, guiding appropriate antimicrobial therapy
and infection control measures. The methodologies described are based on established
guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Introduction

Oxacillin, a penicillinase-stable penicillin, is the representative antibiotic for determining
susceptibility to methicillin and other penicillinase-stable penicillins. Resistance to oxacillin in
staphylococci is primarily mediated by the mecA gene, which encodes for a modified penicillin-
binding protein (PBP2a) with low affinity for beta-lactam antibiotics. The detection of this
resistance can be challenging due to its heterogeneous expression in some strains. Therefore,
standardized and carefully controlled testing conditions are paramount for accurate results.
Cefoxitin is often used as a surrogate marker for the detection of mecA-mediated oxacillin
resistance, as it is a better inducer of the mecA gene.[1]
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Principle of the Tests

Disk Diffusion (Kirby-Bauer Method): This method involves placing an antibiotic-impregnated
paper disk onto an agar plate inoculated with a standardized bacterial suspension. The
antibiotic diffuses from the disk into the agar, creating a concentration gradient. If the bacterium
is susceptible to the antibiotic, a clear zone of growth inhibition will form around the disk. The
diameter of this zone is inversely proportional to the minimum inhibitory concentration (MIC) of
the antibiotic for that organism.

Broth Microdilution: This quantitative method determines the minimum inhibitory concentration
(MIC) of an antibiotic required to inhibit the visible growth of a microorganism in a liquid growth
medium. The test is performed in a microtiter plate containing serial dilutions of the antibiotic.
The MIC is the lowest concentration of the antibiotic that prevents visible bacterial growth after
incubation.

Experimental Protocols
l. Disk Diffusion (Kirby-Bauer) Method

This protocol outlines the standardized procedure for determining oxacillin susceptibility of
Staphylococcus species using the disk diffusion method.

Materials:

Oxacillin (1 pg) and/or Cefoxitin (30 pg) antimicrobial disks
e Mueller-Hinton Agar (MHA) plates (4 mm depth)[2]

» Sterile cotton swabs

e 0.5 McFarland turbidity standard[2]

 Sterile saline or Tryptic Soy Broth

o Staphylococcus isolate(s) for testing

¢ Quality control (QC) strains (e.g., S. aureus ATCC® 25923™, S. aureus ATCC® 43300™)
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e Incubator (35°C + 2°C)
o Calipers or a ruler
Procedure:

e Inoculum Preparation:

o From a pure 18-24 hour culture on a non-selective agar plate, select 3-5 isolated colonies
of the test organism.[3][4]

o Transfer the colonies to a tube containing 4-5 mL of sterile saline or Tryptic Soy Broth.[5]

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,
which corresponds to approximately 1.5 x 108 CFU/mL.[2] This can be done visually or
using a photometric device.

 Inoculation of Mueller-Hinton Agar Plate:

o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted
bacterial suspension.[5]

o Remove excess fluid by pressing the swab firmly against the inside wall of the tube.

o Streak the entire surface of the MHA plate evenly in three directions, rotating the plate
approximately 60 degrees between each streaking to ensure uniform growth.[5][6]

o Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, with the lid slightly
ajar.[4][5]

o Application of Antibiotic Disks:

o Aseptically place the oxacillin (1 pg) and/or cefoxitin (30 ug) disk(s) on the surface of the
inoculated MHA plate.

o Gently press each disk down to ensure complete contact with the agar surface.[4] Disks
should be placed at least 24 mm apart from center to center.[4]
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¢ Incubation:

o Invert the plates and incubate at 35°C + 2°C for 16-18 hours for cefoxitin and a full 24
hours for oxacillin to detect methicillin-resistant staphylococci.[5][7] Temperatures above
35°C may not reliably detect oxacillin resistance.[1][4]

e Reading and Interpretation of Results:

o After incubation, measure the diameter of the zones of complete growth inhibition to the
nearest millimeter (mm) using calipers or a ruler.

o Interpret the results based on the CLSI M100 guidelines provided in the tables below.

Il. Broth Microdilution Method

This protocol describes the determination of the oxacillin Minimum Inhibitory Concentration
(MIC) for Staphylococcus species.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

e Oxacillin powder

o Sterile 96-well microtiter plates

e Staphylococcus isolate(s) for testing

e Quality control (QC) strains (e.g., S. aureus ATCC® 29213™, S. aureus ATCC® 43300™)
e 0.5 McFarland turbidity standard

 Sterile saline or deionized water

¢ Incubator (35°C + 2°C)

Procedure:

o Preparation of Oxacillin Dilutions:
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o Prepare a stock solution of oxacillin.

o Perform serial two-fold dilutions of oxacillin in CAMHB in a 96-well microtiter plate to
achieve the desired concentration range (e.g., 0.12 to 64 pg/mL). For testing
staphylococci, CAMHB should be supplemented with 2% NaCl.[7][8]

e Inoculum Preparation:

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in
the disk diffusion protocol.

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.[9][10]

¢ |noculation:

o Add the standardized bacterial inoculum to each well of the microtiter plate containing the
oxacillin dilutions.

o Include a growth control well (inoculum without antibiotic) and a sterility control well (broth
without inoculum).

¢ Incubation:

o Incubate the microtiter plates at 35°C £ 2°C for 16-20 hours.[11] A full 24-hour incubation
is recommended for oxacillin.[8]

e Reading and Interpretation of Results:

o After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration
of oxacillin that completely inhibits visible bacterial growth.

o Interpret the MIC values according to the CLSI M100 guidelines provided in the tables
below.

Data Presentation
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The following tables summarize the CLSI M100 interpretive criteria for oxacillin and cefoxitin
susceptibility testing for different Staphylococcus species.

Table 1: Interpretive Criteria for Oxacillin Broth Microdilution (MIC in pg/mL)

Organism Susceptible (S) Intermediate (1) Resistant (R)

Staphylococcus
aureus and
Staphylococcus

lugdunensis

Staphylococcus

epidermidis

Staphylococcus
pseudintermedius and
Staphylococcus

schleiferi

Other Staphylococcus
spp.

Data sourced from CLSI guidelines.[11][12]

Table 2: Interpretive Criteria for Cefoxitin Disk Diffusion (Zone Diameter in mm) and Broth
Microdilution (MIC in pg/mL) as a Surrogate for Oxacillin Resistance
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Organism Method

Susceptible
(S

Intermediate (I) Resistant (R)

Staphylococcus

aureus and ) o
Disk Diffusion

Staphylococcus

lugdunensis

Broth

Microdilution

Staphylococcus
] o Disk Diffusion
epidermidis

Other
Coagulase- ) o

_ Disk Diffusion
Negative

Staphylococci

Cefoxitin is a better inducer of the mecA gene and is often preferred for detecting oxacillin

resistance, especially for S. aureus.[1] Data sourced from CLSI guidelines.[1]

Table 3: Interpretive Criteria for Oxacillin Disk Diffusion (Zone Diameter in mm)
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Organism

Susceptible (S) Intermediate (1)

Resistant (R)

Staphylococcus
aureus and
Staphylococcus

lugdunensis

N/A

N/A

Staphylococcus

epidermidis

Staphylococcus

pseudintermedius and

Staphylococcus

schleiferi

Other Staphylococcus

Spp.

N/A

N/A

Oxacillin disk diffusion is not a reliable method for S. aureus.[1] Data sourced from CLSI

guidelines.[1]
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Caption: Workflow for Oxacillin Broth Microdilution Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [standard methods for oxacillin susceptibility testing
(e.g., disk diffusion, broth microdilution)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211168#standard-methods-for-oxacillin-
susceptibility-testing-e-g-disk-diffusion-broth-microdilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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